Cas no 918150-82-0 (2-Butenoic acid, 2-acetyl-, 2-methyl-2-propen-1-yl ester)

918150-82-0 structure
Product name:2-Butenoic acid, 2-acetyl-, 2-methyl-2-propen-1-yl ester
2-Butenoic acid, 2-acetyl-, 2-methyl-2-propen-1-yl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid, 2-acetyl-, 2-methyl-2-propen-1-yl ester
- 2-methylprop-2-enyl 2-acetylbut-2-enoate
- DTXSID80846483
- 918150-82-0
- 2-Methylprop-2-en-1-yl 2-acetylbut-2-enoate
-
- Inchi: InChI=1S/C10H14O3/c1-5-9(8(4)11)10(12)13-6-7(2)3/h5H,2,6H2,1,3-4H3
- InChI Key: WWLIOJQLECUXJZ-UHFFFAOYSA-N
- SMILES: CC=C(C(=O)C)C(=O)OCC(=C)C
Computed Properties
- Exact Mass: 182.094294304g/mol
- Monoisotopic Mass: 182.094294304g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 43.4Ų
- XLogP3: 2.1
2-Butenoic acid, 2-acetyl-, 2-methyl-2-propen-1-yl ester Related Literature
-
Robin T. Macaluso,Benjamin K. Greve Dalton Trans., 2012,41, 14225-14235
-
Beibei Wang,Huaixi Chen,Wuqian Guo,Yi Liu,Shiguo Han,Lina Hua,Liwei Tang,Junhua Luo J. Mater. Chem. C, 2021,9, 17349-17356
-
Chengjie Liu,Wei Yao,Luzhong Zhang,Hanqing Qian,Wei Wu,Xiqun Jiang Chem. Commun., 2010,46, 7566-7568
-
Hale Ocak,Belkız Bilgin-Eran,Carsten Tschierske Soft Matter, 2013,9, 4590-4597
918150-82-0 (2-Butenoic acid, 2-acetyl-, 2-methyl-2-propen-1-yl ester) Related Products
- 1804308-37-9(Methyl 3-(bromomethyl)-2-fluoro-5-(trifluoromethoxy)pyridine-4-acetate)
- 2493996-13-5((R)-3-Amino-2-(trityl-amino)-propionic acid methyl ester)
- 1227578-88-2(2,3-difluoro-4-methoxy-pyridine)
- 344307-37-5(Methyl 2-(4-methylcyclohexyl)acetate)
- 1891185-78-6(2-2-(pyrrolidin-1-yl)phenylpropan-2-ol)
- 1227575-12-3(4-Bromomethyl-3-chloro-2-hydroxypyridine)
- 1233185-01-7(1-(2,5-difluoro-4-nitrophenyl)piperazine)
- 2229547-01-5(3-(3-Methyl-2-nitrophenyl)but-3-en-1-amine)
- 1448072-30-7(3-bromo-2-({1-[4-(trifluoromethoxy)benzoyl]piperidin-4-yl}oxy)pyridine)
- 1270391-57-5(2-(3-bromo-4-fluorophenyl)azetidine)
Recommended suppliers
Heyuan Broad Spectrum Biotechnology Co., Ltd
Gold Member
CN Supplier
Reagent

Hebei Ganmiao New material Technology Co., LTD
Gold Member
CN Supplier
Bulk

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk

Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
